Cas no 1804751-61-8 (5-(Bromomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 5-(Bromomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1804751-61-8
• MF: C₉H₇BrF₃NO₄
• MW: 330.055392503738
• CID: 4839569
• Update Time: 2025-06-08

5-(Bromomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C9H7BrF3NO4/c1-17-7-5(8(15)16)6(18-9(11,12)13)4(2-10)3-14-7/h3H,2H2,1H3,(H,15,16)
• InChI Key： RNFKKTYFULNPKO-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(C(=O)O)=C1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.4
• Topological Polar Surface Area: 68.6

Additional information on 5-(Bromomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid

Introduction to 5-(Bromomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1804751-61-8)

5-(Bromomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1804751-61-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromomethyl group, a methoxy substituent, and a trifluoromethoxy moiety, offers a broad range of applications in the development of novel therapeutic agents.

The chemical structure of 5-(Bromomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid is particularly noteworthy for its potential in drug discovery and development. The bromomethyl group provides a reactive site for further functionalization, enabling the synthesis of a diverse array of derivatives. The methoxy and trifluoromethoxy substituents contribute to the compound's electronic properties, enhancing its solubility and metabolic stability. These characteristics make it an attractive starting material for the design of new drugs targeting various diseases.

Recent studies have highlighted the importance of 5-(Bromomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid in the development of inhibitors for specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy. The bromomethyl group allows for covalent binding to the target proteins, enhancing the selectivity and efficacy of the inhibitors.

In addition to its potential as an enzyme inhibitor, 5-(Bromomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid has shown promise in the treatment of neurodegenerative disorders. Studies have indicated that certain derivatives can modulate the activity of G protein-coupled receptors (GPCRs), which play crucial roles in neurotransmission and cellular signaling. The trifluoromethoxy moiety enhances the lipophilicity of the molecule, facilitating its crossing of the blood-brain barrier and improving its bioavailability.

The synthetic accessibility of 5-(Bromomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid is another factor contributing to its appeal in pharmaceutical research. Efficient synthetic routes have been developed to produce this compound on a large scale, making it readily available for further studies and applications. One such method involves the sequential functionalization of a pyridine core through bromination, methylation, and trifluoromethylation steps, followed by carboxylation to yield the final product.

The physicochemical properties of 5-(Bromomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid have also been extensively characterized. It is a white crystalline solid with a melting point ranging from 100°C to 105°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. These properties are advantageous for formulation development and in vitro testing.

In terms of safety and environmental impact, 5-(Bromomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid has been evaluated according to standard guidelines. Toxicological studies have shown that it has low acute toxicity when administered orally or intraperitoneally in animal models. However, as with any chemical compound, appropriate handling and storage precautions should be observed to ensure safety in laboratory settings.

The future prospects for 5-(Bromomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid are promising. Ongoing research is focused on optimizing its pharmacological properties through structure-activity relationship (SAR) studies and exploring its potential as a lead compound for drug development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, 5-(Bromomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1804751-61-8) represents a valuable tool in modern medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and promising biological activities make it an exciting candidate for further investigation and potential therapeutic applications.